(1R)-1-(3,4-Dichlorophenyl)prop-2-enylamine

• Molecular Formula: C9H9Cl2N
• Molecular Weight: 202.08 g/mol
• IUPAC Name: (1R)-1-(3,4-dichlorophenyl)prop-2-en-1-amine
• InChI: InChI=1S/C9H9Cl2N/c1-2-9(12)6-3-4-7(10)8(11)5-6/h2-5,9H,1,12H2/t9-/m1/s1
• InChI Key: PKLSHAZVKOQZPM-SECBINFHSA-N
• Isomeric SMILES: C=C[C@H](C1=CC(=C(C=C1)Cl)Cl)N
• Canonical SMILES: C=CC(C1=CC(=C(C=C1)Cl)Cl)N

Description

(1R)-1-(3,4-Dichlorophenyl)prop-2-enylamine is a chiral alkenylamine derivative featuring a prop-2-enylamine backbone attached to a 3,4-dichlorophenyl aromatic ring. The compound’s stereochemistry (R-configuration at the chiral center) and dual chlorine substituents on the phenyl ring contribute to its unique physicochemical and biological properties.

Comparison with Similar Compounds

Structural Analogs with Halogen Substitutions

Halogen substituents significantly influence reactivity, binding affinity, and metabolic stability. Below is a comparison of key analogs:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features
(1R)-1-(3,4-Dichlorophenyl)prop-2-enylamine	3-Cl, 4-Cl	~196.07 (estimated)	High lipophilicity; potential for enhanced receptor interaction due to dual electron-withdrawing groups .
(1R)-1-(4-Chloro-3-methylphenyl)prop-2-enylamine	4-Cl, 3-CH₃	181.66	Methyl group increases steric bulk; chlorine enhances reactivity vs. non-halogenated analogs .
(1R)-1-(3-Fluoro-4-methoxyphenyl)prop-2-enylamine	3-F, 4-OCH₃	~195.21 (estimated)	Methoxy group improves solubility; fluorine’s electronegativity modulates binding .
(1R)-1-(2,6-Difluorophenyl)prop-2-enylamine	2-F, 6-F	~168.15 (estimated)	Dual fluorine substitution may enhance metabolic stability and receptor selectivity .
(1R)-1-(3-Chlorophenyl)prop-2-enylamine	3-Cl	169.64	Single chlorine reduces lipophilicity compared to dichloro analogs; moderate receptor affinity .

Key Observations :

• Dichloro vs. Mono-halogenated: The 3,4-dichloro substitution likely confers stronger electron-withdrawing effects, enhancing interactions with hydrophobic binding pockets (e.g., serotonin receptors) compared to mono-chloro or fluoro analogs .
• Halogen Type : Bromine substituents (e.g., in (1R)-1-(3-Bromophenyl)prop-2-enylamine) increase molecular weight and polarizability but may reduce metabolic stability compared to chlorine .

Stereochemical Influences

The R-configuration at the chiral center is critical for biological activity. For example:

• (1R)-1-(3,4-Difluorophenyl)prop-2-enylamine vs. (1S)-1-(3,4-Difluorophenyl)prop-2-enylamine: Enantiomers exhibit divergent binding affinities to targets like monoamine transporters due to stereospecific interactions .
• (1R)-1-(3-Fluorophenyl)prop-2-enylamine vs. (1S)-enantiomer : The R-form may show higher selectivity for dopaminergic receptors, while the S-form could favor serotonergic pathways .

Functional Group Modifications

Modifications to the phenyl ring or amine group alter pharmacological profiles:

Compound Name	Functional Group Change	Biological Impact
(1R)-1-(3,4-Dimethoxyphenyl)prop-2-enylamine	3-OCH₃, 4-OCH₃	Methoxy groups increase solubility but reduce CNS penetration vs. dichloro analogs .
(1R)-1-[4-(Trifluoromethyl)phenyl]prop-2-enylamine	4-CF₃	Trifluoromethyl group enhances metabolic stability and π-π stacking interactions .
(1S)-1-(5-Chloro-3-fluorophenyl)prop-2-enylamine	5-Cl, 3-F	Unusual substitution pattern may lead to unique kinase inhibition profiles .